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Compound of Interest

Compound Name: 4-Methylanisole-d7

Cat. No.: B1460599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling protocols,

and physicochemical data for 4-Methylanisole-d7. While a specific Material Safety Data Sheet

(MSDS) for the deuterated form is not readily available, this document compiles relevant data

from the MSDS of its non-deuterated counterpart, 4-Methylanisole, and integrates best

practices for handling deuterated compounds. This guide is intended for use by trained

professionals in a laboratory or research setting.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 4-Methylanisole. It is important to

note that while the isotopic substitution of hydrogen with deuterium in 4-Methylanisole-d7 is

expected to have a minimal effect on most of these properties, slight variations may exist.
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Physical and Chemical

Properties
Value Reference

Molecular Formula C8H10O [1][2][3]

Molecular Weight 122.16 g/mol [1][3][4]

Boiling Point 174-176 °C [1][2][5]

Melting Point -32 °C [1][4]

Flash Point 53 - 60 °C (closed cup) [1][2][3][4]

Density 0.960 - 0.969 g/cm³ [2][3][4]

Vapor Pressure 1.14 - 1.7 mmHg @ 25°C [1][3][4]

Water Solubility
Slightly soluble (0.559 g/L at

20 °C)
[1][2]

Refractive Index 1.494 - 1.5124 [1][2][4]

Autoignition Temperature 485 °C / 905 °F [3]

Toxicological

Data
Value Species Route Reference

LD50 (Lethal

Dose, 50%)
1920 mg/kg Rat Oral [1][2]

LD50 (Lethal

Dose, 50%)
> 4850 mg/kg Rabbit Dermal [2]

LD (Lethal Dose) > 500 mg/kg Mouse Intraperitoneal [1]

LC50 (Lethal

Concentration,

50%)

> 6.1 mg/L (4 h) Rat Inhalation [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylanisole
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.chemimpex.com/products/34039
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylanisole
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylanisole
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylanisole
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylanisole
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylanisole
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.chemsrc.com/en/cas/104-93-8_820244.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZzNkMTRlM3oxbG0xb3JhejJqanN1ZzBldnJ1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMDkxQUFfMTA0LTkzLThfNC1NZXRoeWxhbmlzb2xlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJMTA5MUFBXzEwNC05My04XzQtTWV0aHlsYW5pc29sZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2f6524c934d8fd03513df59abe329d021162ac2a/MetaSci_MSI1091AA_104-93-8_4-Methylanisole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification Classification Reference

Flammability
Flammable liquid and vapor

(Category 3)
[2][6]

Acute Toxicity
Harmful if swallowed (Category

4)
[2][6]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[2][6]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child (Category

2)

[6]

Aquatic Hazard

Harmful to aquatic life with

long lasting effects (Category

3)

[6]

Experimental Protocols and Handling
Given the hazards associated with 4-Methylanisole, and the special considerations for

deuterated compounds, the following protocols should be strictly adhered to.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye Protection: Chemical splash-resistant safety glasses or goggles. A face shield may be

appropriate for larger quantities or when there is a significant splash hazard.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Skin and Body Protection: A lab coat or other protective clothing is required.[2][7]

Respiratory Protection: Use in a well-ventilated area. If inhalation risk is high, use a NIOSH-

approved respirator.[8]

Safe Handling and Storage Workflow
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The following diagram outlines the general workflow for the safe handling and storage of 4-
Methylanisole-d7.

Receiving and Storage

Handling and Experimentation

Waste Disposal

Receive Compound

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources [3, 4]

Don Appropriate PPE [3]

Retrieve for Use

Work in a Ventilated Area
(e.g., Fume Hood) [3]

Dispense Required Amount

Perform Experiment

Collect Waste in a Labeled,
Sealed Container [3]

Generate Waste

Dispose of Waste According to
Institutional and Local Regulations [3]

Click to download full resolution via product page

General workflow for handling 4-Methylanisole-d7.
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Specific Handling Considerations for Deuterated
Compounds
Deuterated compounds require special handling to maintain their isotopic purity.[9]

Protection from Moisture: 4-Methylanisole-d7 is likely hygroscopic. Store in a tightly sealed

container, potentially in a desiccator, to prevent H-D exchange with atmospheric moisture.[9]

Inert Atmosphere: For sensitive experiments, handle the compound under an inert

atmosphere (e.g., argon or nitrogen) to prevent contamination.[9]

Solvent Choice: Use anhydrous deuterated solvents for analysis (e.g., NMR) to avoid

isotopic dilution.

First Aid Measures
In case of exposure, follow these first aid procedures:

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

aid.[2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[2][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

Spill and Fire Response
Spill: In case of a spill, remove all ignition sources.[7][10] Ventilate the area. Absorb the spill

with an inert material (e.g., sand, earth) and place it in a suitable container for disposal.[10]

Fire: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish a

fire.[8] Water may be ineffective.[8] Vapors are flammable and may form explosive mixtures

with air.[8][10]
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Signaling Pathways and Logical Relationships
The primary safety concern with 4-Methylanisole-d7 is its chemical reactivity and toxicity,

rather than its involvement in specific biological signaling pathways in a research context. The

logical relationship for ensuring safety follows a standard hierarchy of controls.

Hierarchy of Safety Controls

Elimination/Substitution
(Is a safer alternative available?)

Engineering Controls
(e.g., Fume Hood) [3]

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.) [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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